3-butyl-9-(3,5-dimethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-butyl-9-(3,5-dimethylphenyl)-1,7-dimethyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H29N5O2/c1-6-7-8-25-20(28)18-19(24(5)22(25)29)23-21-26(12-16(4)13-27(18)21)17-10-14(2)9-15(3)11-17/h9-11,16H,6-8,12-13H2,1-5H3
• InChI Key: SKPHJBUSLAKNPM-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC(=CC(=C4)C)C)C)N(C1=O)C
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol
• CAS No.: 845663-94-7

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. It’s a kind of pyrimidinone, which is a class of compounds containing a pyrimidine ring, which is a heterocyclic aromatic ring with two nitrogen atoms, and a ketone group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and aromatic rings. The purine ring system is planar and aromatic, contributing to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions of this compound could be quite diverse due to the presence of various functional groups. The purine ring, in particular, can participate in a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like solubility, melting point, boiling point, and reactivity can be influenced by the functional groups present in the molecule.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s being used as a drug, its mechanism would depend on the target it interacts with in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future research directions for this compound could be vast. It could be explored for potential medicinal properties, or its chemical reactivity could be studied further for potential applications in chemical synthesis.